Cas no 3807-59-8 (1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 3807-59-8
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• MDL: MFCD08445144
• CID: 296578
• PubChem ID: 16228561
• Update Time: 2025-04-19

1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 1-(4-ethoxyphenyl)-2,5-dimethyl-
• Pyrrole-3-carboxylicacid, 1-(p-ethoxyphenyl)-2,5-dimethyl- (7CI,8CI)
• 1-(4-ETHOXYPHENYL)-2,5-DIMETHYL-1H-PYRROLE-3-CARBOXYLIC ACID
• 1-(4-ethoxyphenyl)-2,5-dimethylpyrrole-3-carboxylic acid
• CS-0288576
• 3807-59-8
• EN300-87002
• DTXSID20585526
• AKOS000199047
• 1-(4-ethoxyphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

• MDL： MFCD08445144
• Inchi： 1S/C15H17NO3/c1-4-19-13-7-5-12(6-8-13)16-10(2)9-14(11(16)3)15(17)18/h5-9H,4H2,1-3H3,(H,17,18)
• InChI Key： FOHKSYYSLHAEOB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)N1C(C)=CC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 259.12091
• Monoisotopic Mass: 259.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• PSA: 51.46